![molecular formula C13H20N4O3 B2819681 N-(cyanomethyl)-2-[4-(oxolane-2-carbonyl)piperazin-1-yl]acetamide CAS No. 1280924-74-4](/img/structure/B2819681.png)
N-(cyanomethyl)-2-[4-(oxolane-2-carbonyl)piperazin-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Amine Degradation in CO2 Capture
A review focused on the degradation of amines, such as monoethanolamine (MEA), diethanolamine (DEA), and piperazine (PZ), in the context of CO2 capture technologies. This critical survey discusses degradation products and mechanisms, highlighting the resilience of certain amines like PZ against thermal degradation and oxidation, which could imply potential for compounds with similar functionalities in improving CO2 capture processes efficiency and sustainability (Gouedard et al., 2012).
Synthesis and Insecticidal Assessment
Research on the synthesis of various heterocycles, starting from a precursor similar in complexity to the queried compound, aimed at developing insecticidal agents. This work highlights the potential of incorporating specific functional groups to create compounds with targeted biological activities, such as combating agricultural pests (Fadda et al., 2017).
Bioactive Marine Metabolites
The isolation of new compounds from marine actinobacterium, including a detailed structural determination via NMR and mass spectrometry, and their cytotoxic activities assessment. This research underscores the potential of novel compounds from natural sources for pharmaceutical applications, particularly in drug development for cancer treatment (Sobolevskaya et al., 2007).
Ketamine Derivatives Synthesis
A study on the synthesis of novel derivatives of Ketamine, showcasing the versatility of Mannich reactions in creating compounds with potential therapeutic applications. This research could imply methodologies applicable to the synthesis and modification of complex compounds like the one queried, for medical or pharmacological uses (Masaud et al., 2022).
properties
IUPAC Name |
N-(cyanomethyl)-2-[4-(oxolane-2-carbonyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N4O3/c14-3-4-15-12(18)10-16-5-7-17(8-6-16)13(19)11-2-1-9-20-11/h11H,1-2,4-10H2,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYVXTGHMDTYRFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=O)N2CCN(CC2)CC(=O)NCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(cyanomethyl)-2-[4-(oxolane-2-carbonyl)piperazin-1-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.